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Compound of Interest

Compound Name: Triethylene glycol divinyl ether

Cat. No.: B1587675 Get Quote

An In-depth Technical Guide to the Safe Handling of Triethylene Glycol Divinyl Ether in the

Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for triethylene glycol
divinyl ether (TEGDE), a versatile chemical used in various research and development

applications. Adherence to these guidelines is crucial for ensuring personal safety and

maintaining a secure laboratory environment.

Hazard Identification and Classification
Triethylene glycol divinyl ether is classified as a combustible liquid. While it is not classified

as a hazardous substance under OSHA standards, it can cause mild skin and eye irritation.[1]

[2] Inhalation of vapors or mists may be harmful.[1] It is important to note that toxicological

properties are not fully known.

Exposure Controls and Personal Protection
Proper engineering controls and personal protective equipment (PPE) are paramount to

minimize exposure to TEGDE.

Engineering Controls
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Ventilation: All handling of TEGDE should be performed in a well-ventilated area.[1][3][4] A

laboratory fume hood or other local exhaust ventilation should be used to minimize the

inhalation of vapors or mists.[5]

Safety Stations: Ensure that an eyewash station and a safety shower are readily accessible

and in good working order.[1][5]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment when

handling triethylene glycol divinyl ether:
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Body Part Protection Specification Citations

Eyes/Face
Safety glasses,

goggles, or face shield

Wear tightly fitting

safety goggles with

side-shields

conforming to EN 166

(EU) or NIOSH (US).

A face shield may be

required depending on

the situation.

[3][6]

Skin
Protective gloves and

clothing

Chemical-resistant

gloves (e.g., latex,

nitrile, butyl,

neoprene, Viton)

should be worn. Wear

a lab coat, apron, or

other protective

clothing to prevent

skin contact.

Protective boots may

be necessary for

certain situations.

[3][4][5][6]

Respiratory Vapor respirator

If engineering controls

are insufficient, misty

conditions prevail, or

exposure limits are

exceeded, use a full-

face respirator with

multi-purpose

combination (US) or

type ABEK (EN

14387) respirator

cartridges.

[1][6]

Safe Handling and Storage Protocols
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Handling Procedures
Read the Safety Data Sheet (SDS) thoroughly before beginning any work.[5]

Avoid contact with skin, eyes, and clothing.[2][3]

Avoid inhalation of vapor or mist.[3][5]

Keep the container tightly closed when not in use.[3][4][5]

Wash hands and face thoroughly after handling.[1]

Use non-sparking tools and take precautionary measures against static discharges.[3]

Keep away from open flames, hot surfaces, and sources of ignition.[1][3][4]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[3][4]

Keep containers tightly closed.[3][4]

The product is sensitive to light and moisture.

Store away from incompatible materials such as strong oxidizing agents.[1][2][4]

Keep refrigerated.[3][4]

Physical and Chemical Properties
The following table summarizes key quantitative data for triethylene glycol divinyl ether:
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Property Value Citations

Molecular Formula C₁₀H₁₈O₄

Molecular Weight 202.25 g/mol

Appearance Clear, colorless liquid [6]

Boiling Point 120-126 °C / 18 mmHg

252 °C / 1013.3 hPa [6]

Melting Point -12.6 °C [6]

Flash Point 113 °C (235.4 °F) - closed cup

Density 0.99 g/mL at 25 °C

1.002 g/cm³ at 20 °C [6]

Vapor Pressure 20 mmHg at 137 °C

0.004 hPa at 20 °C [6]

Water Solubility 30.7 g/L at 25 °C [6]

log Pow 1.81 at 25 °C [6]

Autoignition Temperature 200 °C [6]

First Aid and Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure Citations

Inhalation

Remove the victim to fresh air

and keep at rest in a position

comfortable for breathing. If

you feel unwell, get medical

advice/attention.

[1]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water/shower. If skin

irritation or rash occurs, get

medical advice/attention.

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

Ingestion

Rinse mouth. Make the victim

drink water (two glasses at

most). If you feel unwell,

consult a doctor.

Accidental Release Measures
Evacuate personnel from the immediate area.[5]

Ensure adequate ventilation.[5]

Eliminate all ignition sources.[5]

Use personal protective equipment, including respiratory protection.[5]

Do not let the product enter drains.[5]
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Absorb the spill with an inert, non-combustible material such as sand, earth, or Chemizorb®.

[5]

Collect the absorbed material into a suitable, closed container for hazardous waste disposal.

[5]

Wash the spill site after material pickup is complete.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Dry chemical, foam, or carbon dioxide. Water spray may be

used to cool closed containers.[4]

Unsuitable Extinguishing Media: Water may scatter and spread the fire.

Special Hazards: Vapors are heavier than air and may spread along floors. Forms explosive

mixtures with air on intense heating.

Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus and

full protective gear.[1][3][4]

Toxicological and Ecological Information
Toxicological Data

Test Species Route Value Citations

LD50 Rat Oral > 5 g/kg

LD50 Rat Dermal > 2 g/kg

No component of this product present at levels greater than or equal to 0.1% is identified as a

probable, possible or confirmed human carcinogen by IARC, ACGIH, NTP, or OSHA.

Ecological Data
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Test Species Value Duration Citations

LC50
Danio rerio

(Zebra fish)
> 100 mg/L 96 h [6]

EC50
Daphnia magna

(Water flea)
> 100 mg/L 48 h [6]

EC50

Desmodesmus

subspicatus

(Green algae)

> 100 mg/L 72 h [6]

Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations. Do not

mix with other waste. Handle uncleaned containers as you would the product itself.

Visualized Workflows and Pathways
Laboratory Handling Workflow for Triethylene Glycol
Divinyl Ether
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Caption: Workflow for the safe handling of triethylene glycol divinyl ether in a laboratory

setting.
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Potential Toxicity Pathway and First Aid Response

Routes of Exposure

Immediate Effects

First Aid Response

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Respiratory Irritation Skin Irritation Eye Irritation GI Distress

Move to Fresh Air Rinse Skin with Water Rinse Eyes with Water Drink Water & Seek Medical Attention

Click to download full resolution via product page

Caption: Potential toxicity pathways following exposure and corresponding first aid measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1587675#safety-and-handling-precautions-for-
triethylene-glycol-divinyl-ether-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact
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Phone: (601) 213-4426
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